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Compound of Interest

3-Oxo0-1,3-dihydroisobenzofuran-
Compound Name:
5-carbonitrile

Cat. No.: B018389

An In-depth Technical Guide to 5-
Cyanophthalide

This technical guide provides a comprehensive overview of the physical and chemical
properties of 5-cyanophthalide, tailored for researchers, scientists, and professionals in drug
development. This document includes key data, experimental protocols, and visualizations to
support its application in research and synthesis.

Core Properties of 5-Cyanophthalide

5-Cyanophthalide is a versatile intermediate in organic synthesis, notably as a precursor in the
production of the antidepressant citalopram.[1][2][3] Its chemical structure and properties make
it a valuable compound in the pharmaceutical and chemical industries.[4]

The physical characteristics of 5-cyanophthalide are summarized in the table below, providing
essential data for handling, storage, and experimental design.
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Property Value Source
White to off-white crystalline

Appearance [1][4](5]
powder

Melting Point 201-205 °C [L1[4116]1[7]

Boiling Point 407.5+45.0 °C [1]
Soluble in Dimethylformamide

Solubility (DMF); Slightly soluble in [1][5]
Acetone, Chloroform, Methanol
Store in a sealed, dry

Storage [1]8]

container at room temperature

The chemical identifiers and molecular properties of 5-cyanophthalide are crucial for its

characterization and use in synthetic applications.

Property Value Source

Molecular Formula CoHsNO2 [4115119]

Molecular Weight 159.14 g/mol [41[51[9][10]

CAS Number 82104-74-3 [4][9]

Purity (by HPLC) >98% [4115]
1,3-Dihydro-1-oxo0-5-

Synonyms isobenzofurancarbonitrile, 5- [5][6119]
Cyano-3H-isobenzofuranone
XEEGWTLAFIZLSF-

InChl Key [6]
UHFFFAOYSA-N

SMILES 0O=C10Cc2cc(cccl2)C#N [6]

Experimental Protocols
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Detailed methodologies for the synthesis and analysis of 5-cyanophthalide are presented
below. These protocols are based on established literature procedures.

A common and effective method for the preparation of 5-cyanophthalide involves the
conversion of 5-carboxyphthalide.[2][3][11] The process generally follows two main steps: the
formation of an amide intermediate, followed by dehydration to the nitrile.

Step 1: Synthesis of 5-Chlorocarbonyl Phthalide[2]

In a flask under a nitrogen atmosphere, combine 5-carboxyphthalide (50 g, 0.2806 mol),
thionyl chloride (125 ml, 1.71 mol), and dimethylformamide (0.5 ml).

Heat the mixture to reflux at 60°C for 5 hours.

After cooling to room temperature, evaporate the solvent under vacuum to obtain a residue.

Add toluene (3 x 100 ml) to the residue to yield a solid, which is then taken up in
tetrahydrofuran (500 ml). This solution contains 5-chlorocarbonyl phthalide.

Step 2: Conversion to 5-Hydroxamyl Phthalide and Dehydration[2]

e The resulting 5-chlorocarbonyl phthalide is reacted with hydroxylamine in an aprotic organic
solvent such as THF or toluene.

e The reaction temperature is maintained between 0°C and 20°C.

e The intermediate 5-hydroxamyl phthalide is then dehydrated using an agent like thionyl
chloride, phosphorus oxychloride, or sulfuryl chloride to yield 5-cyanophthalide.

The overall synthetic workflow is visualized in the diagram below.
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Synthesis of 5-Cyanophthalide

Step 1: Acyl Chloride Formation Step 2: Amidation and Dehydration

5-Carboxyphthalid efiux (60° 5-Chlorocarbonyl_Phthalid i PR
arboxyphthalide hlorocarbonyl_Phthalide — (e.g., SOCk)

5-Hydroxamyl_Phthalide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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